3-cyclopropyl-N-{3-[(2,5-dimethylphenyl)amino]-3-oxopropyl}-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[3-(2,5-dimethylanilino)-3-oxopropyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H22N4O2/c1-11-3-4-12(2)14(9-11)20-17(23)7-8-19-18(24)16-10-15(21-22-16)13-5-6-13/h3-4,9-10,13H,5-8H2,1-2H3,(H,19,24)(H,20,23)(H,21,22)
• InChI Key: SJMVPNDCWAZUEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCNC(=O)C2=NNC(=C2)C3CC3
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

The compound “3-cyclopropyl-N-{3-[(2,5-dimethylphenyl)amino]-3-oxopropyl}-1H-pyrazole-5-carboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains an amide group (-CONH2), a common functional group in organic chemistry often found in proteins and other bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole ring and the amide group would likely have a significant impact on the compound’s overall structure and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the amide group might be involved in hydrolysis reactions, while the pyrazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group might increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug or a bioactive compound, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, or investigating its mechanism of action if it’s intended to be a bioactive compound.